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Compound of Interest

Compound Name: 1-Bromoicosane-d3
Cat. No.: B15554735
Get Quote
\ J

Disclaimer: No specific Safety Data Sheet (SDS) for 1-Bromoicosane-d3 is publicly available.
This guide is compiled from data on 1-Bromoicosane and other long-chain alkyl bromides. The
safety and handling precautions for deuterated compounds are generally considered to be the
same as for their non-deuterated counterparts. This document is intended for use by trained
professionals in a laboratory or industrial setting.

Section 1: Chemical Identification and Physical
Properties

1-Bromoicosane is a long-chain alkyl bromide. While specific data for the deuterated form (d3)
is not available, the physical properties are expected to be very similar to the non-deuterated
form. Long-chain alkyl bromides are generally characterized as waxy solids or liquids with low
volatility. They have limited solubility in water but are soluble in many organic solvents.

Table 1: Physical and Chemical Properties of 1-Bromoicosane and Related Compounds
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Property 1-Bromoicosane 1- 1-
Bromohexadecane = Bromooctadecane

CAS Number 4276-49-7[1][2][31[4] 112-82-3 112-89-0

Molecular Formula C20H41Br[1][2][3][4] C16H33Br C18H37Br

Molecular Weight 361.44 g/mol [2][3][4] 305.34 g/mol 333.39 g/mol

Appearance White powder[1] Colorless liquid Solid

Melting Point 36-38 °C 17.3°C 28-30 °C

Boiling Point 224 °C at 10 mmHg 336 °C 210 °C at 15 mmHg

Flash Point >110 °C 177 °C >110 °C

Density No data available 0.989 g/cm?3 0.976 g/cm?3

Water Solubility Insoluble Low solubility Insoluble

Section 2: Hazard Identification and Toxicological

Information

Long-chain alkyl bromides are generally considered to be of low acute toxicity. However, they

can cause skin and eye irritation upon contact. Inhalation of vapors or dust may cause

respiratory tract irritation. The toxicological properties of 1-Bromoicosane have not been fully

investigated. As a general class, bromoalkanes may be harmful if swallowed, inhaled, or

absorbed through the skin.

Table 2: GHS Hazard Statements for Related Alkyl Bromides
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Compound Hazard Statements

Flammable liquid and vapor. Causes skin

irritation. Causes serious eye irritation. May
1-Bromohexane ) o ] o

cause respiratory irritation. Toxic to aquatic life

with long lasting effects.[5][6]

Combustible liquid. Very toxic to aquatic life with
1-Bromooctane _
long lasting effects.

May cause skin and eye irritation. Vapors can

General Alkyl Bromides o ]
irritate the respiratory system.

Based on the available data, it is prudent to handle 1-Bromoicosane-d3 as a substance that

may cause skin, eye, and respiratory irritation.

Section 3: Experimental Protocols

Detailed experimental protocols involving 1-Bromoicosane-d3 are not available within safety
data sheets. Users should consult relevant scientific literature for specific experimental
procedures and conduct a thorough risk assessment before use.

Section 4: Safe Handling and Storage
Handling:

e Use in a well-ventilated area, preferably in a chemical fume hood.
e Avoid contact with skin, eyes, and clothing.

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety glasses or goggles, and a lab coat.

e Avoid breathing dust or vapors.
» Wash hands thoroughly after handling.

Storage:
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« Store in a tightly closed container in a cool, dry, and well-ventilated place.

+ Keep away from incompatible materials such as strong oxidizing agents and strong bases.

Section 5: First-Aid and Emergency Procedures

In the event of exposure, follow these first-aid measures and seek medical attention.

Immediate Actions
Ingestion:
Do NOT induce vomiting.

. Eye Contact: : Medical
Rinse with water for 15 mins.

Exposure Event Attention

Seek Immediate

Exposure Occurs . .
P Medical Attention

Skin Contact:
Wash with soap and water.

Inhalation;
Move to fresh air.

Click to download full resolution via product page

First-Aid Response Workflow

Fire-Fighting Measures:

« Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.
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o Specific Hazards: Thermal decomposition can produce carbon oxides and hydrogen bromide
gas.

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.

Section 6: Personal Protective Equipment (PPE)

The following diagram illustrates the recommended personal protective equipment when
handling 1-Bromoicosane-d3.

Researcher/
Scientist

“~~._as needed
~

~
S

“~._Respiratory Protection
(if dust/vapors are generated)

Chemical-Resistant Gloves Safety Goggles/

Lab Coat (e.g., Nitrile) Face Shield

NIOSH-approved Respirator

I’

Click to download full resolution via product page

Personal Protective Equipment (PPE) Guidelines

Section 7: Accidental Release Measures

In the case of a spill, follow the procedure outlined below.
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Evacuate Area

'

Ensure Adequate Ventilation

'

Wear Appropriate PPE

'

Contain Spill with
Inert Absorbent Material

'

Collect into a
Closed Container

'

Dispose of as
Hazardous Waste

'

Clean Spill Area

Click to download full resolution via product page

Chemical Spill Response Procedure

Environmental Precautions:
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e Do not let the product enter drains.

e Prevent further leakage or spillage if safe to do so.

Section 8: Disposal Considerations

Dispose of waste material in accordance with local, state, and federal regulations. Do not
dispose of it with normal household waste. Chemical waste generators must determine whether
a discarded chemical is classified as a hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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